
Ohchinin Acetate: A Technical Review of a
Promising Bioactive Limonoid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ohchinin Acetate

Cat. No.: B1155075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ohchinin acetate is a naturally occurring limonoid, a class of highly oxygenated

tetranortriterpenoids, that has been isolated from plants of the Meliaceae family, notably

Azadirachta indica (Neem) and Melia azedarach Linn. var. japonica Makino.[1][2] As a member

of a chemical group renowned for a wide array of biological activities, including insecticidal,

cytotoxic, and anti-inflammatory effects, ohchinin acetate presents a compelling subject for

scientific investigation. This technical guide provides a comprehensive review of the available

literature on ohchinin acetate, focusing on its chemical properties, and situating it within the

broader context of related bioactive limonoids. While direct and extensive biological studies on

ohchinin acetate are limited, this review consolidates the existing information and draws

parallels with closely related compounds to illuminate its potential for future research and drug

development.

Chemical and Physical Properties
Ohchinin acetate is characterized by a complex, polycyclic structure typical of limonoids. Its

fundamental chemical and physical properties are summarized in the table below, based on

data available in public chemical databases.
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Property Value Source

Molecular Formula C₃₈H₄₄O₉ [1][2]

Molecular Weight 644.7 g/mol [1]

IUPAC Name

[(1R,2S,4R,6R,9R,10R,11R,12

S,14R,15R,18R)-14-acetyloxy-

6-(furan-3-yl)-10-(2-methoxy-2-

oxoethyl)-7,9,11,15-

tetramethyl-3,17-

dioxapentacyclo[9.6.1.0²,⁹.0⁴,⁸.

0¹⁵,¹⁸]octadec-7-en-12-yl]

(E)-3-phenylprop-2-enoate

[1]

CAS Number 67023-81-8 [2]

Predicted Boiling Point 694.3±55.0 °C [2]

Predicted Density 1.27±0.1 g/cm³ [2]

Biological Activities and Therapeutic Potential
Direct experimental evidence for the biological activities of ohchinin acetate is not extensively

documented in publicly available literature. However, its structural classification as a limonoid

from Azadirachta indica and Melia azedarach provides a strong basis for inferring its potential

bioactivities. Limonoids from these species are well-studied and have demonstrated significant

therapeutic potential in several areas.

Cytotoxic and Anti-Cancer Activity
Numerous limonoids isolated from Azadirachta indica have exhibited potent cytotoxic effects

against various human cancer cell lines.[1][3][4][5] For instance, studies on limonoids such as

azadiradione, gedunin, and nimbolide have demonstrated their ability to induce apoptosis

(programmed cell death) in cancer cells through the activation of caspase pathways.[1][3][6]

These compounds have shown efficacy against leukemia, lung, stomach, breast, and

melanoma cell lines.[3][4] Given that ohchinin acetate shares the core limonoid skeleton, it is

a plausible candidate for possessing similar cytotoxic properties. Further investigation is
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warranted to determine its specific IC₅₀ values against a panel of cancer cell lines and to

elucidate its mechanism of action.

Insecticidal and Antifeedant Activity
The Meliaceae family is a rich source of natural insecticides, with the limonoid azadirachtin

being the most famous example.[7] Limonoids from Melia azedarach have also shown

significant antifeedant and insecticidal properties against a variety of insect pests.[8][9][10]

These compounds often act by disrupting insect growth, development, and feeding behavior.

The structural attributes of ohchinin acetate suggest that it may contribute to the overall

insecticidal activity of the plant extracts from which it is derived.

Anti-inflammatory Activity
Limonoids from neem have been reported to possess anti-inflammatory properties.[11] While

specific studies on ohchinin acetate are lacking, the general anti-inflammatory potential of this

class of compounds suggests that it could be a valuable molecule for further research in this

area.

Experimental Protocols
As there are no detailed published experimental studies specifically on the biological activities

of ohchinin acetate, this section provides a generalized workflow for the isolation and

bioactivity screening of limonoids, which would be applicable to the study of ohchinin acetate.
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Extraction and Isolation

Bioactivity Screening

Plant Material
(e.g., A. indica seeds)

Solvent Extraction
(e.g., Hexane, Methanol)

Chromatographic Fractionation
(e.g., Column Chromatography)

Isolation of Ohchinin Acetate
(e.g., HPLC)

Structural Elucidation
(NMR, MS)

Cytotoxicity Assays
(e.g., MTT, Apoptosis Assay)

Insecticidal Assays
(e.g., Antifeedant, Larvicidal)

Anti-inflammatory Assays
(e.g., NO inhibition, Cytokine analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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